Cas no 71748-57-7 (4-Keto 13-cis-Retinoic Acid Methyl Ester (>85%))

4-Keto 13-cis-Retinoic Acid Methyl Ester (>85%) structure
71748-57-7 structure
Product Name:4-Keto 13-cis-Retinoic Acid Methyl Ester (>85%)
CAS No:71748-57-7
Molecular Formula:C21H28O3
Molecular Weight:328.44522
MDL:MFCD00870452
CID:1060926
PubChem ID:10471728

4-Keto 13-cis-Retinoic Acid Methyl Ester (>85%) Properties

Names and Identifiers

    • 4-Keto 13-cis-Retinoic Acid Methyl Ester
    • 4-KETO 13-CIS-RETINOIC ACID
    • methyl (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenoate
    • 13-cis-4-Oxo-retinoic acid Methyl Ester
    • 4-oxo-(E)-methylretinoate
    • 4-Oxo-retinoic acid methyl ester
    • Methyl 13-cis-4-Oxoretinoate
    • methyl 4-oxo-retinoate
    • Methyl-4-oxo-retinoat
    • Methyl-all-trans-4-oxo-retinoat
    • (2Z,4E,6E,8E)-Methyl 3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate
    • DTXSID90440537
    • 71748-57-7
    • PD056485
    • AKOS027439957
    • SCHEMBL17769829
    • METHYL (2Z,4E,6E,8E)-3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-3-OXOCYCLOHEX-1-EN-1-YL)NONA-2,4,6,8-TETRAENOATE
    • 4-Keto 13-cis-Retinoic Acid Methyl Ester (>90%)
    • TS-08728
    • (2Z,4E,6E,8E)-Methyl3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate
    • BCP16855
    • Methyl13-cis-4-oxoretinoate
    • MDL： MFCD00870452
    • InChIKey： VTSFDGSDUILKPM-ZTXQEUQPSA-N
    • Inchi： InChI=1S/C21H28O3/c1-15(8-7-9-16(2)14-20(23)24-6)10-11-18-17(3)19(22)12-13-21(18,4)5/h7-11,14H,12-13H2,1-6H3/b9-7+,11-10+,15-8+,16-14-
    • SMILES： CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC(=O)OC)C)C

Computed Properties

  • Exact Mass: 328.203845g/mol
  • Surface Charge: 0
  • XLogP3: 5.2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 328.203845g/mol
  • Monoisotopic Mass: 328.203845g/mol
  • Topological Polar Surface Area: 43.4Ų
  • Heavy Atom Count: 24
  • Complexity: 653
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • LogP: 4.87000
  • PSA: 43.37000
  • Melting Point: 68-71°C
  • Stability/Shelf Life: Store at 00C.

4-Keto 13-cis-Retinoic Acid Methyl Ester (>85%) Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00FE0I-1mg
4-KETO 13-CIS-RETINOIC ACID METHYL ESTER
 71748-57-7 98%
1mg
 $29.00 2024-04-21
A2B Chem LLC
AH17202-1mg
(2Z,4E,6E,8E)-Methyl 3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate
 71748-57-7 95%
1mg
 $74.00 2024-04-19
Aaron
AR00FE8U-1mg
4-KETO 13-CIS-RETINOIC ACID METHYL ESTER
 71748-57-7 98%
1mg
 $19.00
Ambeed
A810448-250mg
(2Z,4E,6E,8E)-Methyl 3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate
 71748-57-7 97%
250mg
 $442.0
DC Chemicals
DC10575-100 mg
Methyl 13-cis-4-Oxoretinoate
 71748-57-7 >98%
100mg
 $550.0 2022-03-01
eNovation Chemicals LLC
D546559-50mg
4-Keto13-cis-RetinoicAcid
 71748-57-7 98%
50mg
 $280 2022-09-04
TRC
K204975-2.5mg
4-Keto 13-cis-Retinoic Acid Methyl Ester (>85%)
 71748-57-7
2.5mg
 $ 127.00 2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1101609-1mg
Methyl 13-cis-4-oxoretinoate
 71748-57-7 98%
1mg
 ￥86.00 2024-05-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M872184-1mg
Methyl13-cis-4-oxoretinoate
 71748-57-7 98%
1mg
 ￥86.00
SHENG KE LU SI SHENG WU JI SHU
sc-216896-2.5 mg
4-Keto 13-cis-Retinoic Acid Methyl Ester,
 71748-57-7
2.5 mg
 ￥2,256.00 2023-07-11

4-Keto 13-cis-Retinoic Acid Methyl Ester (>85%) Related Literature

Related Categories

71748-57-7 (4-Keto 13-cis-Retinoic Acid Methyl Ester (>85%)) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:71748-57-7)4-Keto 13-cis-Retinoic Acid Methyl Ester (>85%)
A936867
Purity:99%/99%
Quantity:250mg/1g
Price($):183.0/491.0
atkchemica
(CAS:71748-57-7)4-Keto 13-cis-Retinoic Acid Methyl Ester (>85%)
CL4912
Purity:95%+
Quantity:1g/5g/10g/100g
Price($):discuss personally